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Compound of Interest

Compound Name: 1-Pyrenebutanol

Cat. No.: B1224789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 1-Pyrenebutanol, a fluorescent organic

compound with significant applications in biochemical research and materials science. This

document outlines its fundamental molecular characteristics, experimental protocols for its use,

and a conceptual workflow for its application in nanoparticle synthesis.

Core Molecular Data
1-Pyrenebutanol is a polycyclic aromatic hydrocarbon derivative characterized by a pyrene

moiety linked to a butanol chain. This structure imparts unique fluorescent properties that are

sensitive to the local environment, making it a valuable probe in various scientific

investigations.

Property Value Source

Molecular Formula C20H18O [1][2][3]

Molecular Weight 274.36 g/mol [2][4]

Alternate Molecular Weight 274.4 g/mol [1][3]

CAS Number 67000-89-9 [2][3]

Appearance White to light yellow solid [5]

Melting Point 80-83 °C [2][5]
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Experimental Protocols
1-Pyrenebutanol is utilized in various experimental contexts, primarily as a fluorescent label or

an initiator in polymerization reactions. Below are detailed methodologies for its application.

Synthesis of Fluorescent Nanoparticles
1-Pyrenebutanol can be employed as an initiator in the ring-opening polymerization of lactide

to synthesize fluorescently labeled poly(lactic acid) (PLA) nanoparticles. This method allows for

the covalent incorporation of the pyrene fluorophore into the polymer backbone.

Materials:

1-Pyrenebutanol

D,L-lactide

Stannous octoate (Sn(Oct)2) as a catalyst

Toluene (anhydrous)

Methanol

Procedure:

Polymerization: In a nitrogen-purged glovebox, a predetermined ratio of D,L-lactide and 1-
pyrenebutanol are dissolved in anhydrous toluene. The catalyst, stannous octoate, is then

introduced to initiate the polymerization. The reaction is allowed to proceed at a controlled

temperature (e.g., 130°C) for a specific duration (e.g., 3 hours) to achieve the desired

molecular weight.

Purification: The resulting polymer is dissolved in a suitable solvent and precipitated in a

non-solvent like methanol to remove unreacted monomers and the catalyst. This purification

step is repeated multiple times to ensure high purity of the polymer.

Nanoparticle Formulation: The purified 1-pyrenebutanol-labeled PLA is then used to

prepare nanoparticles using various techniques such as nanoprecipitation or emulsion

evaporation.
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Use as a Fluorescent Substrate
1-Pyrenebutanol also serves as a fluorescent substrate for enzymes like P450eryF, enabling

the study of enzyme kinetics and allosteric mechanisms through fluorescence spectroscopy.

Materials:

1-Pyrenebutanol stock solution (in a suitable organic solvent like DMSO)

Purified P450eryF enzyme

Buffer solution (e.g., potassium phosphate buffer)

Fluorometer

Procedure:

Reaction Setup: A reaction mixture is prepared by adding a small aliquot of the 1-
Pyrenebutanol stock solution to the buffer in a quartz cuvette.

Enzyme Addition: The reaction is initiated by the addition of the P450eryF enzyme.

Fluorescence Monitoring: The fluorescence emission of 1-pyrenebutanol is monitored over

time. Changes in fluorescence intensity or wavelength can indicate enzyme activity and

provide insights into the binding and catalytic mechanism.

Conceptual Workflow and Visualization
The following diagram illustrates a generalized workflow for the synthesis of fluorescent

nanoparticles using 1-Pyrenebutanol as a polymerization initiator.
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Caption: Workflow for fluorescent nanoparticle synthesis.

This guide provides foundational information for researchers and professionals working with 1-
Pyrenebutanol. Its unique properties make it a versatile tool in the development of novel drug
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delivery systems and diagnostic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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